Cas no 1896922-41-0 (3-(2-Amino-2-methylpropyl)benzene-1,2-diol)

• Product Name: 3-(2-Amino-2-methylpropyl)benzene-1,2-diol
• CAS No: 1896922-41-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5766123
• PubChem ID: 117278728
• Update Time: 2025-05-22

3-(2-Amino-2-methylpropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1896922-41-0
• 3-(2-amino-2-methylpropyl)benzene-1,2-diol
• EN300-1765719
• 3-(2-Amino-2-methylpropyl)benzene-1,2-diol

• Inchi： 1S/C10H15NO2/c1-10(2,11)6-7-4-3-5-8(12)9(7)13/h3-5,12-13H,6,11H2,1-2H3
• InChI Key： XFEQHJOOCPWEEK-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC(C)(C)N)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(2-Amino-2-methylpropyl)benzene-1,2-diol

3-(2-Amino-2-methylpropyl)benzene-1,2-diol: A Comprehensive Overview

3-(2-Amino-2-methylpropyl)benzene-1,2-diol is a compound with the CAS number 1896922-41-0, which has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is a derivative of benzene-1,2-diol, also known as catechol, with a substituted group at the third position. The substituent, 2-amino-2-methylpropyl, adds complexity to the molecule, making it a subject of interest in various fields such as pharmaceuticals, materials science, and environmental chemistry.

The structure of 3-(2-Amino-2-methylpropyl)benzene-1,2-diol consists of a benzene ring with two hydroxyl groups at positions 1 and 2. The third position is occupied by a tertiary amine group, specifically N-(tert-butyl), which introduces steric hindrance and unique electronic properties to the molecule. This combination of functional groups makes the compound versatile in terms of reactivity and applicability. Recent studies have highlighted its potential as a building block for advanced materials and drug delivery systems.

One of the key areas of research involving this compound is its role in drug development. The presence of both hydroxyl and amine groups allows for various modes of interaction with biological systems. For instance, the hydroxyl groups can participate in hydrogen bonding, while the amine group can act as a nucleophile or base. These properties make 3-(2-Amino-2-methylpropyl)benzene-1,2-diol a promising candidate for designing bioactive molecules targeting specific cellular pathways.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. Recent research has demonstrated that 3-(2-Amino-2-methylpropyl)benzene-1,2-diol can act as a ligand in metalloporphyrin systems, enhancing their stability and reactivity under various conditions.

The synthesis of 3-(2-Amino-2-methylpropyl)benzene-1,2-diol involves a multi-step process that typically starts with catechol as the precursor. The substitution reaction at the third position is achieved through nucleophilic aromatic substitution or other advanced methodologies. Researchers have optimized these reactions to improve yield and purity, making the compound more accessible for large-scale applications.

Environmental considerations have also driven interest in this compound. Its ability to chelate heavy metals makes it a potential candidate for remediation technologies aimed at cleaning up contaminated sites. Recent studies have explored its use in adsorption processes for removing toxic ions from aqueous solutions, highlighting its eco-friendly properties.

In conclusion, 3-(2-Amino-2-methylpropyl)benzene-1,2-diol (CAS No: 1896922-41-0) is a versatile compound with a wide range of applications across different scientific domains. Its unique structure and functional groups make it an attractive target for researchers seeking innovative solutions in drug development, materials science, and environmental protection. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.